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Compound of Interest

Compound Name: Boc-2-Abz-OH

Cat. No.: B558750 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-(tert-butoxycarbonylamino)benzoic acid, also known as N-Boc-anthranilic acid, is a

synthetically versatile building block of significant interest in medicinal chemistry and organic

synthesis. Its structure, featuring a carboxylic acid and a tert-butoxycarbonyl (Boc) protected

amine on a benzene ring, makes it a valuable precursor for the synthesis of a wide array of

complex molecules, including pharmaceuticals and peptides. The Boc protecting group offers

stability under various reaction conditions and can be readily removed under mild acidic

conditions, allowing for selective chemical transformations. This guide provides a

comprehensive overview of its structure, properties, synthesis, and applications.

Chemical Structure and Properties
The molecular structure of 2-(tert-butoxycarbonylamino)benzoic acid consists of a benzoic acid

scaffold with a tert-butoxycarbonylamino group at the ortho-position.

Table 1: Physicochemical Properties of 2-(tert-butoxycarbonylamino)benzoic Acid
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Property Value Reference

CAS Number 68790-38-5 [1]

Molecular Formula C₁₂H₁₅NO₄ [1]

Molecular Weight 237.25 g/mol [1]

Appearance White to off-white powder [1]

Melting Point 148-162 °C [1]

Boiling Point 328.6 °C (predicted)

Solubility

Soluble in organic solvents

such as dichloromethane and

dimethyl sulfoxide; less soluble

in water.

[2]

Table 2: Spectroscopic Data of 2-(tert-butoxycarbonylamino)benzoic Acid

Spectrum Characteristic Peaks

¹H NMR

Signals corresponding to the aromatic protons,

the NH proton of the carbamate, and the nine

equivalent protons of the tert-butyl group.

¹³C NMR

Resonances for the carboxylic acid carbon, the

carbonyl carbon of the Boc group, the

quaternary carbon of the tert-butyl group, the

methyl carbons of the tert-butyl group, and the

aromatic carbons.

FT-IR (cm⁻¹)

Broad O-H stretch from the carboxylic acid

(approx. 2500-3300 cm⁻¹), a strong C=O stretch

from the carboxylic acid (approx. 1680-1710

cm⁻¹), a C=O stretch from the carbamate

(approx. 1700 cm⁻¹), N-H bending, and C-H

stretches from the aromatic ring and the tert-

butyl group.[3][4]
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Experimental Protocols
Synthesis of 2-(tert-butoxycarbonylamino)benzoic Acid
A standard and effective method for the synthesis of 2-(tert-butoxycarbonylamino)benzoic acid

involves the reaction of 2-aminobenzoic acid with di-tert-butyl dicarbonate (Boc₂O).

Materials:

2-Aminobenzoic acid (anthranilic acid)

Di-tert-butyl dicarbonate (Boc₂O)

Sodium bicarbonate (NaHCO₃)

Tetrahydrofuran (THF)

Water

1N Hydrochloric acid (HCl)

Ethyl acetate

Petroleum ether

Magnetic stirrer and stir bar

Round-bottom flask

Separatory funnel

Rotary evaporator

Crystallization dish

Procedure:

Dissolution: Dissolve 2-aminobenzoic acid (1.0 equivalent) in a mixture of THF and water in

a round-bottom flask.
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Addition of Base: Add sodium bicarbonate (3.0 equivalents) dissolved in water to the reaction

mixture.

Addition of Boc Anhydride: To the stirred solution, add di-tert-butyl dicarbonate (2.0

equivalents) dissolved in THF dropwise at room temperature.

Reaction: Stir the mixture at room temperature for 12 hours. The reaction can be monitored

by thin-layer chromatography (TLC).

Acidification: After the reaction is complete, carefully acidify the mixture to a pH of

approximately 3 with 1N HCl. This will protonate the carboxylate and may cause the product

to begin precipitating.

Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl

acetate. Collect the organic layer.

Washing and Drying: Wash the organic layer with brine, dry it over anhydrous sodium

sulfate, and filter.

Concentration: Remove the solvent from the organic layer using a rotary evaporator to yield

the crude product.

Crystallization: Recrystallize the crude product from a mixture of ethyl acetate and petroleum

ether to obtain pure 2-(tert-butoxycarbonylamino)benzoic acid as a white to off-white solid.

Applications in Research and Drug Development
2-(tert-butoxycarbonylamino)benzoic acid is a cornerstone in the synthesis of various bioactive

molecules and pharmaceutical intermediates.[1]

Peptide Synthesis: It serves as a crucial building block in solid-phase peptide synthesis

(SPPS). The Boc-protected amine allows for the controlled, sequential addition of amino

acids to a growing peptide chain.

Heterocyclic Synthesis: The dual functionality of the molecule makes it an excellent starting

material for the synthesis of various heterocyclic compounds, which are prevalent scaffolds

in many drug molecules.
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Development of Bioactive Compounds: Researchers utilize this compound in the preparation

of molecules with specific biological activities, contributing to advancements in drug

discovery.[1]

Visualizations
The following diagrams illustrate the pivotal role of 2-(tert-butoxycarbonylamino)benzoic acid in

synthetic chemistry.
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Caption: Synthetic utility of 2-(tert-butoxycarbonylamino)benzoic acid.
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Caption: Workflow for the synthesis of N-Boc-2-aminobenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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